Promethazine hydrochloride

Specification

• CAS No.: 58-33-3
• Molecular Formula: C17H20N2S.ClH; C17H21ClN2S
• Molecular Weight: 320.9 g/mol
• IUPAC Name: N,N-dimethyl-1-phenothiazin-10-ylpropan-2-amine;hydrochloride
• Standard InChI: InChI=1S/C17H20N2S.ClH/c1-13(18(2)3)12-19-14-8-4-6-10-16(14)20-17-11-7-5-9-15(17)19;/h4-11,13H,12H2,1-3H3;1H
• Standard InChI Key: XXPDBLUZJRXNNZ-UHFFFAOYSA-N
• SMILES: CC(CN1C2=CC=CC=C2SC3=CC=CC=C31)N(C)C.Cl
• Canonical SMILES: CC(CN1C2=CC=CC=C2SC3=CC=CC=C31)N(C)C.Cl
• Appearance: Solid powder
• Melting Point: 446 to 450 °F (decomposes) (NTP, 1992)

Introduction

Chemical Composition and Physical Properties

Chemical Structure and Identification

Promethazine hydrochloride is a racemic compound belonging to the phenothiazine derivative class. Its chemical name is 10H-Phenothiazine-10-ethanamine, N,N,α-trimethyl-, monohydrochloride, (±)-. The molecular formula is C17H20N2S- HCl with a molecular weight of 320.88. The structure features a phenothiazine core with a substituted ethanamine side chain.

Physical Characteristics

Promethazine hydrochloride presents as a white to faint yellow crystalline powder that is practically odorless. A notable characteristic is its tendency to slowly oxidize and turn blue when exposed to air for prolonged periods. The compound demonstrates selective solubility, being soluble in water and freely soluble in alcohol and chloroform, while remaining practically insoluble in ether, acetone, and ethyl acetate.

Table 1: Physical and Chemical Properties of Promethazine Hydrochloride

Property	Description
Chemical Formula	C17H20N2S- HCl
Molecular Weight	320.88
Physical Appearance	White to faint yellow crystalline powder
Odor	Practically odorless
Solubility	Soluble in water; freely soluble in alcohol and chloroform; insoluble in ether, acetone, and ethyl acetate
Stability Characteristic	Slowly oxidizes and turns blue upon prolonged air exposure

Pharmacological Profile

Pharmacokinetics

The pharmacokinetic profile of promethazine varies significantly based on the route of administration.

Table 2: Pharmacokinetic Parameters of Promethazine Hydrochloride

Parameter	Oral Administration	Intravenous Administration
Bioavailability	25%	100%
Cmax	2.4-18.0 ng/mL	10.0 ng/mL
Tmax	1.5-3 hours	4-10 hours
AUC	11,511 ng*h/mL	14,466 ng*h/mL
Terminal Elimination Half-life	12 hours	12 hours
Primary Metabolism Site	Liver	Liver

The limited oral bioavailability of 25% is attributed to substantial first-pass metabolism in the liver. After intravenous administration, blood concentrations decline bioexponentially with a terminal elimination half-life of approximately 12 hours.

Clinical Applications

Therapeutic Indications

Promethazine hydrochloride has a diverse range of approved clinical applications, primarily leveraging its antihistamine, antiemetic, and sedative properties.

Table 3: Therapeutic Indications for Promethazine Hydrochloride

Category	Specific Applications
Allergic Conditions	- Perennial and seasonal allergic rhinitis - Vasomotor rhinitis - Allergic conjunctivitis due to inhalant allergens and foods - Mild, uncomplicated allergic skin manifestations of urticaria and angioedema - Dermographism
Antiemetic Applications	- Prevention and control of nausea and vomiting associated with certain types of anesthesia and surgery - Active and prophylactic treatment of motion sickness - Antiemetic therapy in postoperative patients
Sedative Uses	- Preoperative, postoperative, or obstetric sedation - Relief of apprehension and production of light sleep from which patients can be easily aroused
Adjunctive Therapy	- Amelioration of allergic reactions to blood or plasma - Adjunctive therapy to epinephrine after acute anaphylactic manifestations have been controlled - Adjunctive to meperidine or other analgesics for control of postoperative pain

Dosage and Administration

Promethazine hydrochloride is available in tablet formulations of 12.5 mg, 25 mg, and 50 mg strengths for oral administration. The following dosing guidelines are established for specific indications:

Motion Sickness/Nausea and Vomiting/Sedation:

• Average dose: 25 mg taken before retiring

• Alternative regimen: 12.5 mg taken before meals and on retiring

Pre- and Postoperative Use:

• Children: 12.5 to 25 mg doses

• Adults: 50 mg doses

• Timing: Typically administered the night before surgery to relieve apprehension and produce quiet sleep

System	Adverse Effects
Central Nervous System	- Drowsiness (most prominent) - Sedation - Somnolence - Blurred vision - Dizziness - Confusion - Disorientation - Extrapyramidal symptoms (oculogyric crisis, torticollis, tongue protrusion)

Contraindications

Promethazine hydrochloride is contraindicated in several specific circumstances:

• Pediatric patients less than two years of age

• Patients in comatose states

• Individuals with known hypersensitivity or previous idiosyncratic reactions to promethazine or other phenothiazines

• Treatment of lower respiratory tract symptoms, including asthma

Drug Interactions

Promethazine has the potential to interact with various medications through several mechanisms. The compound affects ligand-gated ion channels (purinergic P2, cholinergic ACh receptors) and voltage-dependent ion channels (sodium, calcium, potassium). Additionally, promethazine inhibits brain Na+K+-ATPase and the mitochondrial permeability transition pore.